5-ethoxy-6-ethyl-3-(2-(indolin-1-yl)-2-oxoethyl)-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-5-ethoxy-6-ethyl-1-methylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H24N4O4/c1-4-14-12-23-20-18(19(14)30-5-2)21(28)26(22(29)24(20)3)13-17(27)25-11-10-15-8-6-7-9-16(15)25/h6-9,12H,4-5,10-11,13H2,1-3H3
• InChI Key: RRGALDGFDNLSGL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C2C(=C1OCC)C(=O)N(C(=O)N2C)CC(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C22H24N4O4
• Molecular Weight: 408.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including an indole ring and a pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione ring. Indole compounds are very important in medicinal chemistry due to their biological and pharmaceutical activities.

Scientific Research Applications

Synthesis and Structural Analysis

The compound 5-ethoxy-6-ethyl-3-(2-(indolin-1-yl)-2-oxoethyl)-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is part of a broader class of pyrido[2,3-d]pyrimidine heterocycle derivatives, which are studied for their unique structural and electronic properties. Ashraf et al. (2019) reported the synthesis of novel (hydroxybenzoyl)pyrido[2,3-d]pyrimidine derivatives, examining their structures through spectral techniques and analyzing their electronic structures using density functional theory (DFT) and time-dependent (TD-DFT) computation. This research highlights the relevance of these compounds in the field of material science, particularly for their electronic and optical properties (Ashraf et al., 2019).

Chemical Synthesis and Mechanisms

The synthesis pathways and reaction mechanisms of pyrido[2,3-d]pyrimidines have been explored in various studies. Su and Watanabe (1982) discussed novel reactions of 5-cyano-1,3-dimethyluracil, presenting a simple synthesis method for pyrido[2,3-d]pyrimidines and providing insight into the plausible mechanisms for the formation of these bicyclic compounds. Understanding these mechanisms is crucial for the development of new compounds with potential applications in various scientific fields (Su & Watanabe, 1982).

Biological Activities and Applications

Several studies have explored the biological activities and potential applications of pyrido[2,3-d]pyrimidine derivatives. For instance, El-Etrawy and Abdel-Rahman (2010) synthesized certain 6-(1H-1,2,3-triazol-1-yl)pyrimidine-2,4(1H,3H)-dione derivatives and evaluated their antiviral activities against Hepatitis A virus and Herpes simplex virus type-1, showcasing the therapeutic potential of these compounds (El-Etrawy & Abdel-Rahman, 2010).

Future Directions

Future research on this compound could involve exploring its potential uses, particularly in the field of medicinal chemistry given the known biological activity of indole compounds.